Cas no 2416-40-2 (Benzenemethanol,4,4'-oxybis-, diacetate (9CI))
2416-40-2 structure
Product Name:Benzenemethanol,4,4'-oxybis-, diacetate (9CI)
Benzenemethanol,4,4'-oxybis-, diacetate (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol,4,4'-oxybis-, diacetate (9CI)
- di(4-acetoxymethylphenyl) ether
- oxybis(benzene-4,1-diylmethanediyl) diacetate
- 4,4'-Oxydibenzyl di(acetate)
- 2416-40-2
- NS00048730
- DTXSID90946988
- EINECS 219-329-8
- {Oxybis[(4,1-phenylene)]methylene} diacetate
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- Inchi: 1S/C18H18O5/c1-13(19)21-11-15-3-7-17(8-4-15)23-18-9-5-16(6-10-18)12-22-14(2)20/h3-10H,11-12H2,1-2H3
- InChI Key: WTAFGFANKRIOLT-UHFFFAOYSA-N
- SMILES: O(C1C=CC(COC(C)=O)=CC=1)C1C=CC(COC(C)=O)=CC=1
Computed Properties
- Exact Mass: 314.11544
- Monoisotopic Mass: 314.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 8
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.8A^2
- XLogP3: 2.8
Experimental Properties
- Density: 1.183
- Boiling Point: 409.5°Cat760mmHg
- Flash Point: 178.6°C
- Refractive Index: 1.549
- PSA: 61.83
Benzenemethanol,4,4'-oxybis-, diacetate (9CI) Related Literature
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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